(1R,2R,4R,5S)-5-Methoxy-5-methylbicyclo[2.2.1]heptan-2-amine

• IUPAC Name: (1R,2R,4R,5S)-5-methoxy-5-methylbicyclo[2.2.1]heptan-2-amine
• InChI: InChI=1S/C9H17NO/c1-9(11-2)5-6-3-7(9)4-8(6)10/h6-8H,3-5,10H2,1-2H3/t6-,7-,8-,9+/m1/s1
• InChI Key: PDVSAPNVOBFQMR-BGZDPUMWSA-N
• Canonical SMILES: CC1(CC2CC1CC2N)OC
• Isomeric SMILES: C[C@@]1(C[C@H]2C[C@@H]1C[C@H]2N)OC
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol

Description

The compound “(1R,2R,4R,5S)-5-Methoxy-5-methylbicyclo[2.2.1]heptan-2-amine” belongs to the class of organic compounds known as bicyclo[2.2.1]heptanes. These are organic compounds containing a bicyclo[2.2.1]heptane moiety.

Molecular Structure Analysis

The molecular structure of similar compounds like (1S,4R)-Bicyclo[2.2.1]heptan-2-amine and (1R,2R,4S)-bicyclo[2.2.1]heptan-2-amine have been analyzed. They have a molecular formula of C7H13N and an average mass of 111.185 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds like (1S,4R)-Bicyclo[2.2.1]heptan-2-amine have been analyzed. They have a molecular formula of CHN, an average mass of 111.185 Da, and a monoisotopic mass of 111.104797 Da.

Scientific Research Applications

Pharmacological Research and Toxicology

Studies on substances structurally related to "(1R,2R,4R,5S)-5-Methoxy-5-methylbicyclo[2.2.1]heptan-2-amine" focus on understanding their pharmacological, psychopharmacological, and toxicological profiles. For instance, research on psychoactive substances similar in structure highlights the critical need for scientific evidence to establish a comprehensive understanding of their effects, as seen in the examination of 5-MeO-DALT, a psychoactive tryptamine (Corkery et al., 2012)[https://consensus.app/papers/tryptamine-5meodalt-nndiallyl5methoxytryptamine-brief-corkery/0d20f2aa2bf358d2baf22f995b9163a1/?utm_source=chatgpt].

Biogenic Amine Metabolism

The metabolism and functions of biogenic amines in organisms are another area of significant research interest. Biogenic amines play essential roles in various physiological functions across animals, plants, and microorganisms. Studies delve into the biosynthesis, excretion, and pharmacological implications of these compounds, highlighting their presence in natural sources and their psychotomimetic effects in humans (Rosengarten & Friedhoff, 1976)[https://consensus.app/papers/review-studies-biosynthesis-excretion-hallucinogens-rosengarten/250fc798e63b55fcaaf032eef99633ae/?utm_source=chatgpt].

Environmental Science

Research in environmental science often focuses on the occurrence, degradation, and removal of persistent organic pollutants, including compounds with nitrogen-containing groups similar to "(1R,2R,4R,5S)-5-Methoxy-5-methylbicyclo[2.2.1]heptan-2-amine." Advanced oxidation processes are studied for their effectiveness in degrading such compounds, addressing global concerns regarding their persistence and toxicity in water sources (Bhat & Gogate, 2021)[https://consensus.app/papers/degradation-nitrogencontaining-compounds-using-bhat/e462b2b63fee56b29d156dfdd5748f52/?utm_source=chatgpt].

Safety and Hazards

For safety and hazards, it’s important to refer to the specific Safety Data Sheet (SDS) for the compound. As an example, (1R,2R,4S)-rel-Bicyclo[2.2.1]heptan-2-amine should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.